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Compound of Interest

Compound Name: BPU-11

Cat. No.: B15615318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of the

BPU-11 elastomer, a bio-based polyurethane exhibiting significant strength and toughness.

The information is curated for researchers, scientists, and professionals in drug development

who are interested in advanced biomaterials. This document details the material's mechanical

and structural characteristics, supported by experimental protocols and visual representations

of its synthetic pathway and characterization workflow.

Quantitative Physical Properties
The physical properties of the BPU-11 elastomer have been characterized through various

analytical techniques. A summary of the key quantitative data is presented in the tables below

for ease of comparison.

Mechanical Properties
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Property Value

Tensile Strength > 50 MPa

Elongation at Break ~1500%

Young's Modulus 8.9 ± 0.6 MPa

Toughness ~275 MJ m⁻³

Fracture Energy ~132 kJ m⁻²

Structural and Thermal Properties (Qualitative)
While specific quantitative thermal data such as glass transition temperature (Tg) and detailed

decomposition temperatures for BPU-11 are not publicly available in the reviewed literature,

general characterizations have been performed.

Property Observation

Structural

UV-vis Spectroscopy
Colorless and transparent (0.25 mm thickness)

[1]

X-ray Diffraction (XRD) Amorphous structure

Small-Angle X-ray Scattering (SAXS) Indicates microphase separation

Atomic Force Microscopy (AFM) Reveals phase-separated morphology

Thermal (General for Polyurethane Elastomers)

Glass Transition Temperature (Tg) Typically determined by DSC or DMA

Thermal Decomposition Typically analyzed by TGA

Experimental Protocols
The following are detailed methodologies for the key experiments typically used to characterize

polyurethane elastomers like BPU-11.
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Synthesis of BPU-11 Elastomer
The BPU-11 elastomer is synthesized via a one-shot polymerization technique. A generalized

protocol is as follows:

Pre-treatment of Reactants: Polyols and chain extenders are dried under vacuum at 80°C for

24 hours to remove moisture. Diisocyanates are used as received.

Mixing: The pre-treated polyols, chain extender, and a catalyst (e.g., Tin(II) 2-

ethylhexanoate) are mixed in a polypropylene beaker with mechanical stirring.

Addition of Diisocyanate: The diisocyanate (e.g., MDI) is quickly added to the mixture under

a nitrogen blanket with rapid stirring for approximately 30 seconds.

Casting and Curing: The viscous polymer mixture is poured into a mold (e.g., silica or Teflon-

coated) and cured in an oven at a specified temperature (e.g., 50°C) for an extended period

(e.g., 100 hours) to ensure complete polymerization.

Post-Curing and Sample Preparation: The cured elastomer is then subjected to a post-curing

process, which may involve further heating to stabilize its properties. For mechanical testing,

films can be prepared by solvent casting, where the dried polymer is dissolved in a solvent

like DMF, cast onto a flat surface, and dried to a specific thickness.

Mechanical Testing
Mechanical properties are determined following standards such as ASTM D412 or ISO 37.

Sample Preparation: Dumbbell-shaped specimens are cut from the cured elastomer sheets.

Tensile Testing: A universal testing machine is used to perform uniaxial tensile tests at a

constant crosshead speed (e.g., 500 mm/min). Stress and strain are recorded until the

specimen fractures.

Data Analysis: Engineering stress is calculated as the applied force divided by the initial

cross-sectional area, and engineering strain is the change in length divided by the initial

length. True stress and strain can also be calculated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/product/b15615318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Analysis
Differential Scanning Calorimetry (DSC):

A small sample (5-10 mg) is hermetically sealed in an aluminum pan.

The sample is subjected to a controlled temperature program, typically involving heating,

cooling, and reheating cycles (e.g., from -80°C to 200°C at a rate of 10°C/min) under a

nitrogen atmosphere.

The heat flow as a function of temperature is recorded to determine the glass transition

temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

Thermogravimetric Analysis (TGA):

A small sample (10-20 mg) is placed in a TGA pan.

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,

nitrogen or air) to a high temperature (e.g., 800°C).

The weight loss of the sample as a function of temperature is recorded to determine the

onset of decomposition and the thermal stability of the material.

Dynamic Mechanical Analysis (DMA):

A rectangular specimen is subjected to a sinusoidal oscillating strain at a specific

frequency (e.g., 1 Hz).

The temperature is ramped over a desired range (e.g., -100°C to 150°C) at a constant

heating rate (e.g., 3°C/min).

The storage modulus (E'), loss modulus (E''), and tan delta (E''/E') are measured as a

function of temperature to determine the viscoelastic properties and the glass transition

temperature.

Swelling Behavior
Sample Preparation: Pre-weighed, dried samples of the elastomer are prepared.
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Immersion: The samples are immersed in various solvents (e.g., toluene, water, ethanol) at a

constant temperature.

Equilibrium Swelling: At regular intervals, the samples are removed, the surface solvent is

wiped off, and the samples are weighed until a constant weight (equilibrium swelling) is

reached.

Calculation: The swelling ratio is calculated as: Swelling Ratio (%) = [(Ws - Wd) / Wd] x 100

where Ws is the weight of the swollen sample and Wd is the initial dry weight.

Visualizations
Synthesis and Characterization Workflow
The following diagram illustrates the general workflow for the synthesis and subsequent

characterization of the BPU-11 elastomer.
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Caption: Workflow for BPU-11 synthesis and characterization.

Conceptual Structure of BPU-11
The exceptional properties of BPU-11 are attributed to its unique molecular architecture, which

features a combination of rigid and flexible segments that form supramolecular cross-linked
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15615318?utm_src=pdf-body-img
https://www.benchchem.com/product/b15615318?utm_src=pdf-custom-synthesis
https://apps.dtic.mil/sti/tr/pdf/ADA322150.pdf
https://www.benchchem.com/product/b15615318#physical-properties-of-bpu-11-elastomer
https://www.benchchem.com/product/b15615318#physical-properties-of-bpu-11-elastomer
https://www.benchchem.com/product/b15615318#physical-properties-of-bpu-11-elastomer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15615318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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